Cas no 877773-17-6 (Methyl 6-(Trifluoromethyl)-1h-Indazole-3-Carboxylate)

• Product Name: Methyl 6-(Trifluoromethyl)-1h-Indazole-3-Carboxylate
• CAS No: 877773-17-6
• MF: C₁₀H₇F₃N₂O₂
• MW: 244.169992685318
• MDL: MFCD09878903
• CID: 823370
• PubChem ID: 53408454
• Update Time: 2024-12-09

Methyl 6-(Trifluoromethyl)-1h-Indazole-3-Carboxylate Chemical and Physical Properties

Names and Identifiers

• 6-Trifluoromethyl-1H-indazole-3-carboxylic acid methyl ester
• METHYL 6-(TRIFLUOROMETHYL)-1H-INDAZOLE-3-CARBOXYLATE
• DB-077101
• 6-(Trifluoromethyl)1H-indazole-3-carboxylic acid methyl ester
• AKOS024262211
• CKB77317
• MFCD09878903
• AS-71034
• SY346895
• SCHEMBL1050726
• CS-0188776
• SB39294
• Methyl6-(trifluoromethyl)-1H-indazole-3-carboxylate
• DTXSID30696298
• 877773-17-6
• Methyl 6-(Trifluoromethyl)-1h-Indazole-3-Carboxylate

• MDL： MFCD09878903
• Inchi： 1S/C10H7F3N2O2/c1-17-9(16)8-6-3-2-5(10(11,12)13)4-7(6)14-15-8/h2-4H,1H3,(H,14,15)
• InChI Key： VSKCVMICQDVGNJ-UHFFFAOYSA-N
• SMILES： O=C(C1C2C(=CC(C(F)(F)F)=CC=2)NN=1)OC

Computed Properties

• Exact Mass: 244.046
• Monoisotopic Mass: 244.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55A^2
• XLogP3: 2.6

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 344.8±37.0 °C at 760 mmHg
• Flash Point: 162.3±26.5 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Methyl 6-(Trifluoromethyl)-1h-Indazole-3-Carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles